Cas no 561-77-3 (dihexyverine)

• Product Name: dihexyverine
• CAS No: 561-77-3
• MF: C₂₀H₃₅NO₂
• MW: 321.497406244278
• CID: 945000
• PubChem ID: 21788
• Update Time: 2025-04-19

dihexyverine Chemical and Physical Properties

Names and Identifiers

• dihexyverine
• 2-Piperidinoethyl ester of bicyclohexyl-1-carboxylic acid
• 2-piperidin-1-ylethyl 1-cyclohexylcyclohexane-1-carboxylate
• (1,1'-BICYCLOHEXYL)-1-CARBOXYLIC ACID, 2-(1-PIPERIDINYL)ETHYL ESTER
• Dihexyverine [INN]
• Dihexyverinum [INN-Latin]
• UNII-J2FQ66RU9W
• CHEMBL2110912
• DTXSID80204645
• 2-Piperidinoethyl bicyclohexan-1-carboxylat
• SCHEMBL249843
• Dihexiverine
• Dihexyverinum
• DIHEXYVERINE [MI]
• MNSQDVCVWNXBFQ-UHFFFAOYSA-N
• Dihexiverina [INN-Spanish]
• Metaspas
• CHEBI:135367
• DIHEXYVERINE [WHO-DD]
• Dihexiverina
• 4-20-00-00409 (Beilstein Handbook Reference)
• Dihexyverine (INN)
• NS00114017
• Q5276403
• 561-77-3
• D07821
• BRN 0247822
• (Bicyclohexyl)-1-carboxylic acid, 2-piperidinoethyl ester
• J2FQ66RU9W
• 2-Piperidinoethyl bicyclohexan-1-carboxylat [IUPAC]
• dihexyverin
• Spasmolevel
• DB13678

• Inchi： 1S/C20H35NO2/c22-19(23-17-16-21-14-8-3-9-15-21)20(12-6-2-7-13-20)18-10-4-1-5-11-18/h18H,1-17H2
• InChI Key： MNSQDVCVWNXBFQ-UHFFFAOYSA-N
• SMILES： O(CCN1CCCCC1)C(C1(CCCCC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 321.26695
• Monoisotopic Mass: 321.266779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 5.6

Experimental Properties

• Density: 1.028
• Boiling Point: 428.6°C at 760 mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.51
• PSA: 29.54